Cas no 90004-07-2 (Pyrido[2,3-d]pyridazin-5(6H)-one, 8-methyl-)

Pyrido[2,3-d]pyridazin-5(6H)-one, 8-methyl- is a heterocyclic compound featuring a fused pyridine-pyridazine core with a methyl substituent at the 8-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical research. Its rigid bicyclic framework serves as a versatile scaffold for the development of bioactive molecules, particularly in kinase inhibition and CNS-targeted applications. The methyl group enhances lipophilicity, potentially improving membrane permeability. The compound’s high purity and well-defined synthetic route make it a reliable intermediate for medicinal chemistry optimization. Its stability under standard laboratory conditions further ensures consistent performance in experimental settings.

Pyrido[2,3-d]pyridazin-5(6H)-one, 8-methyl- structure

90004-07-2 structure

Product Name:Pyrido[2,3-d]pyridazin-5(6H)-one, 8-methyl-

CAS No:90004-07-2

MF:C₈H₇N₃O

MW:161.160681009293

CID:796606

PubChem ID:13196199

Update Time:2025-11-01

Pyrido[2,3-d]pyridazin-5(6H)-one, 8-methyl- Chemical and Physical Properties

Names and Identifiers

- Pyrido[2,3-d]pyridazin-5(6H)-one, 8-methyl-
- 8-methyl-6H-pyrido[2,3-d]pyridazin-5-one
- VEZILOJHPMLRMW-UHFFFAOYSA-N
- 90004-07-2
- 8-methylpyrido[2,3-d]pyridazin-5-ol
- 8-methylpyrido[2,3-d]pyridazin-5(6H)-one
- DTXSID30526405
- EN300-7860842
- SCHEMBL15633163
- Inchi： 1S/C8H7N3O/c1-5-7-6(3-2-4-9-7)8(12)11-10-5/h2-4H,1H3,(H,11,12)
- InChI Key： VEZILOJHPMLRMW-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=NC=2C(C)=NN1

Computed Properties

Exact Mass: 161.058911855g/mol
Monoisotopic Mass: 161.058911855g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 54.4Å²

Pyrido[2,3-d]pyridazin-5(6H)-one, 8-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P01GYQ1-100mg	Pyrido[2,3-d]pyridazin-5(6H)-one, 8-methyl-	90004-07-2	95%	100mg	$485.00	2024-04-20
1PlusChem	1P01GYQ1-250mg	Pyrido[2,3-d]pyridazin-5(6H)-one, 8-methyl-	90004-07-2	95%	250mg	$664.00	2024-04-20
1PlusChem	1P01GYQ1-500mg	Pyrido[2,3-d]pyridazin-5(6H)-one, 8-methyl-	90004-07-2	95%	500mg	$1012.00	2024-04-20
1PlusChem	1P01GYQ1-1g	Pyrido[2,3-d]pyridazin-5(6H)-one, 8-methyl-	90004-07-2	95%	1g	$1281.00	2024-04-20
1PlusChem	1P01GYQ1-2.5g	Pyrido[2,3-d]pyridazin-5(6H)-one, 8-methyl-	90004-07-2	95%	2.5g	$2449.00	2024-04-20
1PlusChem	1P01GYQ1-5g	Pyrido[2,3-d]pyridazin-5(6H)-one, 8-methyl-	90004-07-2	95%	5g	$3595.00	2024-04-20
1PlusChem	1P01GYQ1-10g	Pyrido[2,3-d]pyridazin-5(6H)-one, 8-methyl-	90004-07-2	95%	10g	$5298.00	2024-04-20
1PlusChem	1P01GYQ1-50mg	Pyrido[2,3-d]pyridazin-5(6H)-one, 8-methyl-	90004-07-2	95%	50mg	$335.00	2024-04-20
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